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Compound of Interest

Ethyl 2-(2-chlorophenyl)thiazole-4-
Compound Name:
carboxylate

Cat. No.: B147648

In-Depth Technical Guide: Ethyl 2-(2-
chlorophenyl)thiazole-4-carboxylate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 2-(2-chlorophenyl)thiazole-
4-carboxylate, a heterocyclic compound with significant potential in pharmaceutical and
agrochemical research. This document details its chemical identifiers, synthesis, and known
biological activities, offering valuable insights for professionals in drug discovery and
development.

Chemical Identifiers and Properties

Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate is a thiazole derivative characterized by a 2-
chlorophenyl group at the second position and an ethyl carboxylate group at the fourth position
of the thiazole ring.

Table 1: Chemical Identifiers
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Identifier Value
CAS Number 132089-36-2[1]
ethyl 2-(2-chlorophenyl)-1,3-thiazole-4-
IUPAC Name yh2-( phenyl)
carboxylate[1]
Molecular Formula C12H10CINO2SJ[1]

Molecular Weight 267.74 g/mol [1]

MDL Number MFCDO06738334[1]

PubChem ID 15170575[1]
Table 2: Physical and Chemical Properties

Property Value

Appearance Brown liquid

Purity > 98% (HPLC)

Storage Conditions

Store at 0-8 °C

Synthesis

The primary synthetic route for Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate is the

Hantzsch thiazole synthesis. This well-established method involves the condensation of an a-

haloketone with a thioamide.

General Experimental Protocol: Hantzsch Thiazole

Synthesis

The synthesis of 2,4-disubstituted thiazoles generally follows the Hantzsch condensation

pathway. The key steps involve the reaction of an a-haloketone with a thioamide. For the

synthesis of the title compound, the likely precursors would be a 2-chlorobenzothioamide and

an ethyl 2-halo-3-oxobutanoate.

Experimental Workflow: Hantzsch Thiazole Synthesis
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Reactants

loketone Reaction

Reaction in a sitable solvent
(e.g., Ethanol)

o-Hal
(e.g., Ethyl 2-b

Cyclization

Product Formation

Thioamide
(e.g., 2-Chlorobenzothioamide)

Inhibition

Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate

Ethyl 2-(2-chlorophenyl)
thiazole-4-carboxylate

Induction

Potential Cell#lar Targets

Tubulin Polymerization

Protein Kinases

- >

(e.g., c-Met)

Apoptotic Machinery

Mitotic Arrest

Cellular Effects

Inhibition of Signal Transduction

Apoptosis
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Synthesized Compound
(Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate)

Primary Antimicrobial Screening
(e.g., Disk Diffusion, Broth Microdilution)

:

Determination of Minimum
Inhibitory Concentration (MIC)

:

Determination of Minimum
Bactericidal/Fungicidal Concentration (MBC/MFC)

i

Mechanism of Action Studies
(e.g., Enzyme Inhibition, Membrane Permeability)

Lead Optimization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["Ethyl 2-(2-chlorophenyl)thiazole-4-carboxylate CAS
number and identifiers"]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b147648#ethyl-2-2-chlorophenyl-thiazole-4-
carboxylate-cas-number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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